Cas no 93139-85-6 (Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester)

Propanedioic acid, 2-(4-bromophenyl)-, 1,3-diethyl ester is a brominated diethyl ester derivative of propanedioic acid, commonly utilized as an intermediate in organic synthesis. Its key advantages include its role as a versatile building block for pharmaceuticals, agrochemicals, and specialty chemicals due to the presence of the reactive bromophenyl group and ester functionalities. The compound exhibits good solubility in organic solvents, facilitating its use in various coupling and condensation reactions. Its structural features allow for further functionalization, making it valuable in the development of complex molecular architectures. The product is typically handled under standard laboratory conditions, ensuring stability and ease of use in synthetic applications.
Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester structure
93139-85-6 structure
Product Name:Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester
CAS No:93139-85-6
MF:C13H15BrO4
MW:315.159803628922
MDL:MFCD06205062
CID:801205
PubChem ID:10519382
Update Time:2025-06-07

Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester
    • 2-(4-BROMOPHENYL)-PROPANEDIOIC ACID, 1,3-DIETHYL ESTER
    • Diethyl 2-(4-bromophenyl)malonate
    • diethyl 2-(4-bromophenyl)propanedioate
    • Diethyl 4-bromophenylmalonate
    • Diethyl (4-bromophenyl)malonate
    • diethyl p-bromophenylmalonate
    • MFCD06205062
    • AKOS005259927
    • Diethyl 4-bromophenylmalonate, AldrichCPR
    • SCHEMBL536847
    • NEEVEYWBDFTMKS-UHFFFAOYSA-N
    • FT-0711409
    • 2-(4-bromo-phenyl)malonic acid diethyl ester
    • J-520297
    • F95176
    • Propanedioic acid, (4-bromophenyl)-, diethyl ester
    • AS-9792
    • 93139-85-6
    • DTXSID40441216
    • diethyl (4-bromphenyl)malonate
    • 1,3-diethyl 2-(4-bromophenyl)propanedioate
    • DB-079488
    • ALBB-034151
    • diethyl (4-bromophenyl)propanedioate
    • STL555786
    • BBL101989
    • MDL： MFCD06205062
    • Inchi： 1S/C13H15BrO4/c1-3-17-12(15)11(13(16)18-4-2)9-5-7-10(14)8-6-9/h5-8,11H,3-4H2,1-2H3
    • InChI Key： NEEVEYWBDFTMKS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 314.01500
  • Monoisotopic Mass: 314.01537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.65890

Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR111375-1g
Diethyl 4-bromophenylmalonate
 93139-85-6
1g
 £93.00 2023-09-01
Apollo Scientific
OR111375-5g
Diethyl 4-bromophenylmalonate
 93139-85-6
5g
 £372.00 2023-09-01
abcr
AB546147-1 g
Diethyl 4-bromophenylmalonate, 95%; .
 93139-85-6 95%
1g
 €154.00 2023-04-13
abcr
AB546147-5 g
Diethyl 4-bromophenylmalonate, 95%; .
 93139-85-6 95%
5g
 €433.60 2023-04-13
abcr
AB546147-1g
Diethyl 4-bromophenylmalonate, 95%; .
 93139-85-6 95%
1g
 €152.70 2025-04-15
abcr
AB546147-5g
Diethyl 4-bromophenylmalonate, 95%; .
 93139-85-6 95%
5g
 €428.70 2025-04-15
A2B Chem LLC
AH93364-1g
Diethyl 4-bromophenylmalonate
 93139-85-6 95%
1g
 $142.00 2024-07-18
A2B Chem LLC
AH93364-5g
Diethyl 4-bromophenylmalonate
 93139-85-6 95%
5g
 $402.00 2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1532792-1g
Diethyl 2-(4-bromophenyl)malonate
 93139-85-6 98%
1g
 ￥772.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1532792-5g
Diethyl 2-(4-bromophenyl)malonate
 93139-85-6 98%
5g
 ￥2797.00 2024-04-25

Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester Related Literature

Related Categories

93139-85-6 (Propanedioic acid,2-(4-bromophenyl)-, 1,3-diethyl ester) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.